Cas no 100981-05-3 (5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione)

5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione structure
100981-05-3 structure
Product Name:5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
CAS No:100981-05-3
Molecular Formula:C9H12O4S2
Molecular Weight:248.31918
MDL:MFCD00107207
CID:124412
PubChem ID:1745128

5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione Properties

Names and Identifiers

    • 5-(Bis(methylthio)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
    • [BIS(METHYLSULFANYL)METHYLENE]-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
    • 1,3-Dioxane-4,6-dione,5-[bis(methylthio)methylene]-2,2-dimethyl-
    • 5-(Bis-methylsulfanyl-methylene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
    • 5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
    • 5-[Bis(methylthio)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
    • {bis(methylthio)methylene}-2,2-dimethyl-4,6-dioxo-1,3-dioxane
    • 5-[bis(methylsulfanyl)methylene]-2,2-dimethyl[1,3]dioxane-4,6-dione
    • 5-[bis(methylsulfanyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
    • ACMC-20e9lt
    • SureCN372136
    • THIOKETAL
    • BIS(METHYLTHIO)METHYLENE MELDRUMS ACID
    • 5-[Bis(Methylsulfanyl)Methylene]-2,2-diMethyl-[1,3]dioxan-4,6-dione
    • AMY36345
    • 5-[bis(methylsulanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
    • AKOS005096871
    • AF-615/31154051
    • Meldrum's Acid Conjugate Acceptor
    • 100981-05-3
    • 6B-036
    • EN300-9481525
    • MFCD00107207
    • F0729-0119
    • CU-00000000271-1
    • FT-0764546
    • HMS1651B05
    • OCIGQKNRHXFMQJ-UHFFFAOYSA-N
    • 1,3-Dioxane-4,6-dione, 5-[bis(methylthio)methylene]-2,2-dimethyl-
    • CHEBI:188697
    • Z57147107
    • CS-M2689
    • AB01330351-02
    • VU0494001-1
    • NCGC00337029-01
    • SCHEMBL372136
    • DTXSID70365092
    • 5-(bis(methylsulfanyl)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
    • DB-349800
    • STK838965
    • MDL： MFCD00107207
    • InChIKey： OCIGQKNRHXFMQJ-UHFFFAOYSA-N
    • Inchi： InChI=1S/C9H12O4S2/c1-9(2)12-6(10)5(7(11)13-9)8(14-3)15-4/h1-4H3
    • SMILES： CC1(C)OC(=O)C(=C(SC)SC)C(=O)O1

Computed Properties

  • Exact Mass: 248.01800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 248.018
  • Heavy Atom Count: 15
  • Complexity: 305
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 103A^2

Experimental Properties

  • LogP: 1.76010
  • PSA: 103.20000

5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0003TI-100mg
1,3-Dioxane-4,6-dione, 5-[bis(methylthio)methylene]-2,2-dimethyl-
 100981-05-3 95%
100mg
 $151.00
A2B Chem LLC
AA04150-100mg
5-(Bis(methylthio)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
 100981-05-3 95%
100mg
 $129.00 2024-04-20
Aaron
AR00041U-100mg
1,3-Dioxane-4,6-dione, 5-[bis(methylthio)methylene]-2,2-dimethyl-
 100981-05-3 95%
100mg
 $152.00 2025-01-20
abcr
AB581091-500mg
5-[Bis(methylsulfanyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione; .
 100981-05-3
500mg
 €678.60 2024-08-02
Ambeed
A175306-100mg
5-(Bis(methylthio)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
 100981-05-3 95%
100mg
 $166.0 2025-02-24
Chemenu
CM109852-5g
5-(Bis(methylthio)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
 100981-05-3 95%
5g
 $521 2023-03-07
ChemScence
CS-M2689-1g
5-[Bis(methylsulfanyl)methylene]-2,2-dimethyl-[1,3]dioxan-4,6-dione
 100981-05-3
1g
 $711.0 2022-04-28
Enamine
EN300-9481525-0.05g
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
 100981-05-3 95.0%
0.05g
 $155.0 2025-02-19
eNovation Chemicals LLC
Y1003367-5g
5-(bis(methylthio)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
 100981-05-3 95%
5g
 $1000 2022-09-10
Life Chemicals
F0729-0119-2μmol
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
 100981-05-3 90%+
2μmol
 $57.0 2023-07-28

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